Cas no 20624-63-9 (3,3-dimethyl-5-oxohexanoic acid)

• Product Name: 3,3-dimethyl-5-oxohexanoic acid
• CAS No: 20624-63-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1395003
• PubChem ID: 11332610
• Update Time: 2025-04-20

3,3-dimethyl-5-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3,3-dimethyl-5-oxo-
• 3,3-dimethyl-5-oxohexanoic acid
• AKOS004120779
• 20624-63-9
• 5-keto-3,3-dimethyl-hexanoic acid
• DTXSID40462567
• 5-keto-3,3-dimethylhexanoic acid
• 3,3-dimethyl-5-oxo-hexanoic Acid
• 3,3-dimethyl-5-ketohexanoic acid
• SLBXWQKHHZUDAY-UHFFFAOYSA-N
• EN300-61264
• 3,3-dimethyl-5-oxohexanoicacid
• SCHEMBL4570511

• Inchi： 1S/C8H14O3/c1-6(9)4-8(2,3)5-7(10)11/h4-5H2,1-3H3,(H,10,11)
• InChI Key： SLBXWQKHHZUDAY-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids